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Compound of Interest

Compound Name: 1,6-Dinitrocarbazole

Cat. No.: B1606591 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for handling 1,6-
Dinitrocarbazole. The following procedural guidance is based on safety data for the closely

related compound 3,6-Dinitrocarbazole and general best practices for handling hazardous

chemicals, due to a lack of specific data for the 1,6-isomer.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to minimize exposure and ensure safety. The

following table summarizes the recommended PPE for handling 1,6-Dinitrocarbazole.
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Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Skin Chemical Impermeable Gloves

Must be inspected prior to use

and satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374.[1]

Fire/Flame Resistant and

Impervious Clothing

Wear suitable protective

clothing to avoid skin contact.

[1]

Respiratory
Self-contained breathing

apparatus

To be used for firefighting if

necessary.[1] In general,

handling should occur in a

well-ventilated area to avoid

the need for respiratory

protection during routine use.

Hazard Summary and First Aid
While specific toxicity data for 1,6-Dinitrocarbazole is limited, related dinitro-compounds are

known to be highly hazardous. The following table outlines potential hazards and

corresponding first aid measures.
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Hazard Description First Aid Measures

Inhalation May be fatal if inhaled.[2]

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor immediately.[1]

Skin Contact
May be fatal if in contact with

skin.[2]

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.[1]

Eye Contact May cause irritation.

Rinse with pure water for at

least 15 minutes. Consult a

doctor.[1]

Ingestion May be fatal if swallowed.[2]

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.[1]

Fire/Explosion

Forms explosive mixtures with

air on intense heating.[2] Dust

can form explosive mixtures

with air.[1]

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.[1] Use non-sparking

tools.[1]

Operational Plan for Handling and Disposal
This section provides a step-by-step guide for the safe handling and disposal of 1,6-
Dinitrocarbazole.

Preparation and Handling
Ventilation: Always handle 1,6-Dinitrocarbazole in a well-ventilated place, such as a

chemical fume hood.[1]
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Ignition Sources: Remove all sources of ignition and use non-sparking tools to prevent fire

caused by electrostatic discharge.[1]

Personal Protective Equipment (PPE): Before handling, ensure all personnel are wearing the

appropriate PPE as detailed in the table above.

Avoid Dust Formation: Handle the compound carefully to avoid the formation of dust and

aerosols.[1]

Storage
Container: Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Store apart from foodstuff containers or incompatible materials.[1]

Spill and Leak Procedure
Evacuation: Evacuate personnel to safe areas. Keep people away from and upwind of the

spill/leak.[1]

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup: Collect the spilled material using spark-proof tools and explosion-proof equipment.

Place the collected material in suitable, closed containers for disposal.[1]

Disposal Plan
Waste Collection: Collect waste 1,6-Dinitrocarbazole and any contaminated materials in

suitable and closed containers.[1]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1]

Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then be disposed of in a sanitary landfill.[1]
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Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 1,6-
Dinitrocarbazole.
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Workflow for Safe Handling and Disposal of 1,6-Dinitrocarbazole
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Caption: Safe handling and disposal workflow for 1,6-Dinitrocarbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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